Cas no 1805703-22-3 (Ethyl 2-(bromomethyl)-3-(2-chloropropanoyl)benzoate)

• Product Name: Ethyl 2-(bromomethyl)-3-(2-chloropropanoyl)benzoate
• CAS No: 1805703-22-3
• MF: C₁₃H₁₄BrClO₃
• MW: 333.605462551117
• CID: 4949579
• Update Time: 2025-10-29

Ethyl 2-(bromomethyl)-3-(2-chloropropanoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(bromomethyl)-3-(2-chloropropanoyl)benzoate

• Inchi： 1S/C13H14BrClO3/c1-3-18-13(17)10-6-4-5-9(11(10)7-14)12(16)8(2)15/h4-6,8H,3,7H2,1-2H3
• InChI Key： LAYQPTOQBMRFLZ-UHFFFAOYSA-N
• SMILES： BrCC1C(C(=O)OCC)=CC=CC=1C(C(C)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 309
• XLogP3: 3.4
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 2-(bromomethyl)-3-(2-chloropropanoyl)benzoate

Comprehensive Overview of Ethyl 2-(bromomethyl)-3-(2-chloropropanoyl)benzoate (CAS No. 1805703-22-3)

Ethyl 2-(bromomethyl)-3-(2-chloropropanoyl)benzoate (CAS No. 1805703-22-3) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This ester derivative, characterized by its bromomethyl and chloropropanoyl functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, C₁₃H₁₄BrClO₃, offers unique reactivity, making it valuable for constructing complex molecules. Researchers frequently inquire about its synthesis methods, purity standards, and handling precautions, reflecting its importance in modern laboratories.

The compound's physicochemical properties include a molecular weight of 333.61 g/mol and a density of approximately 1.45 g/cm³. Its solubility profile—moderate in polar solvents like ethanol and acetone but low in water—makes it suitable for controlled reactions. Recent trends highlight its role in catalyzed cross-coupling reactions, a hot topic in green chemistry. Questions like "How to store Ethyl 2-(bromomethyl)-3-(2-chloropropanoyl)benzoate safely?" or "What are its spectroscopic data (NMR/IR)?" dominate search queries, underscoring user interest in practical applications.

In pharmaceutical contexts, CAS 1805703-22-3 is explored for prodrug development due to its ester moiety, which can enhance bioavailability. Agrochemically, it acts as a precursor for herbicide formulations, aligning with the global push for sustainable crop protection. SEO-optimized terms such as "buy Ethyl 2-(bromomethyl)-3-(2-chloropropanoyl)benzoate" or "suppliers of CAS 1805703-22-3" indicate commercial demand. Analytical techniques like HPLC and GC-MS are critical for quality control, addressing another frequent search: "How to analyze purity of 1805703-22-3?".

Environmental and regulatory aspects are also trending. The compound's biodegradability and ecotoxicological data are under scrutiny, reflecting the industry's focus on ESG compliance. Innovations in microwave-assisted synthesis of such intermediates reduce energy use, a key search term like "green synthesis of bromomethyl benzoates". Proper waste disposal protocols for halogenated byproducts are equally searched, ensuring safety and regulatory adherence.

Market insights reveal growing procurement of Ethyl 2-(bromomethyl)-3-(2-chloropropanoyl)benzoate by R&D hubs in North America and Asia-Pacific. Patent filings related to its derivatives (e.g., antimicrobial agents) surged by 20% in 2023, per WIPO data. FAQs like "Is CAS 1805703-22-3 compatible with Grignard reagents?" or "scaling up its production" dominate forums, highlighting industrial scalability concerns. Collaborative studies with AI-driven reaction prediction tools further elevate its relevance in digital chemistry.

In summary, 1805703-22-3 bridges academic inquiry and industrial innovation. Its multifunctional design caters to diverse sectors, while evolving regulations and green chemistry trends shape its future applications. This aligns with search behaviors prioritizing technical datasheets, synthetic protocols, and safety data, ensuring this content meets both scientific and SEO demands.